4-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1-(pyridin-3-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1-(pyridin-3-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C22H21N3O3S/c1-28-17-9-7-16(8-10-17)20(26)14-29-21-18-5-2-6-19(18)25(22(27)24-21)13-15-4-3-11-23-12-15/h3-4,7-12H,2,5-6,13-14H2,1H3
• InChI Key: PLRPIJCXDJZTQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CN=CC=C4
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

4-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1-(pyridin-3-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C22H21N3O3S and its molecular weight is 407.49. The purity is usually 95%.
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Scientific Research Applications

Eco-friendly Synthesis and Biological Activity

Derivatives of pyridopyrimidinones have been synthesized and characterized for their biological activities and potential as eco-friendly corrosion inhibitors. These compounds, due to their structural features, have been found to act as mixed-type inhibitors, with their efficiency increasing with concentration. The adsorption of these compounds follows the Langmuir adsorption isotherm, highlighting their potential in material science and corrosion prevention applications (Abdallah, Shalabi, & Bayoumy, 2018).

Antifungal Effects

Certain pyrimidine derivatives have been synthesized and tested for their antifungal effects against various fungi, including Aspergillus terreus and Aspergillus niger. These studies provide a foundation for the potential pharmacological applications of similar compounds in treating fungal infections (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).

Anticonvulsant Activity

The anticonvulsant activities of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives have been investigated, showing a correlation between the structure and anticonvulsant activity. This highlights the therapeutic potential of such compounds in the development of new anticonvulsant drugs (Severina, Skupa, Voloshchuk, Suleiman, & Georgiyants, 2019).

Non-covalent Interaction Investigations

Studies on compounds similar to the one have explored their non-covalent interactions, which play a critical role in their biological activities and binding affinities. Such investigations are crucial for the development of pharmaceutical agents with optimized efficacy and reduced side effects (Zhang, Huang, Qiao, Zhang, Cao, Ding, Hang, Qin, & Song, 2018).

Mechanism of Action

Target of Action

It is part of a class of compounds known as thieno[2,3-d]pyrimidin-4(3h)-ones, which have been studied for their potential as antitubercular agents . These compounds have shown significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG .

Mode of Action

As a member of the thieno[2,3-d]pyrimidin-4(3H)-ones class, it is likely to interact with its targets in a way that inhibits the growth or survival of the Mycobacterium species .

Biochemical Pathways

Given its antimycobacterial activity, it is plausible that it interferes with essential biochemical pathways in Mycobacterium species, leading to their inhibition or death .

Result of Action

Compounds in the thieno[2,3-d]pyrimidin-4(3h)-ones class, including this one, have demonstrated significant antimycobacterial activity, suggesting they are effective in inhibiting the growth or survival of mycobacterium species .